Cas no 1208079-17-7 (Benzyl N-[2-(trifluoromethoxy)ethyl]carbamate)

• Product Name: Benzyl N-[2-(trifluoromethoxy)ethyl]carbamate
• CAS No: 1208079-17-7
• MF: C₁₁H₁₂F₃NO₃
• MW: 263.213093757629
• MDL: MFCD17677140
• CID: 4685670
• Update Time: 2025-05-20

Benzyl N-[2-(trifluoromethoxy)ethyl]carbamate Chemical and Physical Properties

Names and Identifiers

• 2-(Trifluoromethoxyethyl)carbamic acid benzyl ester
• Benzyl N-[2-(trifluoromethoxy)ethyl]carbamate

• MDL： MFCD17677140
• Inchi： 1S/C11H12F3NO3/c12-11(13,14)18-7-6-15-10(16)17-8-9-4-2-1-3-5-9/h1-5H,6-8H2,(H,15,16)
• InChI Key： GRQFQWXREAYBFT-UHFFFAOYSA-N
• SMILES： FC(OCCNC(=O)OCC1C=CC=CC=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 252
• Topological Polar Surface Area: 47.6

Additional information on Benzyl N-[2-(trifluoromethoxy)ethyl]carbamate

Benzyl N-[2-(Trifluoromethoxy)Ethyl]Carbamate: A Comprehensive Overview

Benzyl N-[2-(Trifluoromethoxy)Ethyl]Carbamate, with the CAS number 1208079-17-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a benzyl group with a trifluoromethoxy-substituted ethyl carbamate moiety. The benzyl group contributes to the aromatic stability of the molecule, while the trifluoromethoxy substituent introduces electronic effects that can influence reactivity and bioavailability. Recent studies have highlighted its potential applications in drug design and agricultural chemistry.

The synthesis of Benzyl N-[2-(Trifluoromethoxy)Ethyl]Carbamate involves a multi-step process, often utilizing coupling reactions and protective group strategies. Researchers have explored various methods to optimize the yield and purity of this compound, with particular attention to the stability of the trifluoromethoxy group during synthesis. This has led to advancements in catalytic systems and reaction conditions, ensuring that the compound can be produced efficiently on both laboratory and industrial scales.

One of the most promising applications of Benzyl N-[2-(Trifluoromethoxy)Ethyl]Carbamate lies in its role as a precursor for bioactive molecules. The carbamate functional group is known for its ability to form amide bonds, making it a valuable intermediate in peptide synthesis. Recent studies have demonstrated its utility in constructing complex polypeptides with tailored pharmacokinetic profiles. Additionally, the trifluoromethoxy substituent has been shown to enhance the lipophilicity of the molecule, which is critical for improving drug absorption and distribution.

In agricultural chemistry, Benzyl N-[2-(Trifluoromethoxy)Ethyl]Carbamate has been investigated as a potential lead compound for developing herbicides and insecticides. The trifluoromethoxy group contributes to both selectivity and efficacy, while the benzyl group ensures stability under environmental conditions. Field trials have indicated that derivatives of this compound exhibit potent activity against target pests without significant toxicity to non-target organisms, making them promising candidates for sustainable agricultural practices.

Recent advances in computational chemistry have also shed light on the molecular interactions of Benzyl N-[2-(Trifluoromethoxy)Ethyl]Carbamate. Quantum mechanical studies have revealed that the trifluoromethoxy group induces specific electronic effects that can modulate hydrogen bonding and π-π interactions. These insights are valuable for designing analogs with enhanced biological activity and reduced side effects.

In conclusion, Benzyl N-[2-(Trifluoromethoxy)Ethyl]Carbamate (CAS No: 1208079-17-7) is a versatile compound with diverse applications in organic synthesis, pharmacology, and agriculture. Its unique structure and functional groups make it an attractive target for further research and development. As new synthetic methods and applications continue to emerge, this compound is poised to play an increasingly important role in advancing modern chemistry.